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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943

In-Depth Technical Guide: PSB-1114
Tetrasodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PSB-1114 tetrasodium, a potent
and selective P2Y2 receptor agonist. It includes key chemical data, detailed signaling
pathways, and experimental methodologies for its application in research.

Core Compound Data

PSB-1114 tetrasodium is a valuable tool for studying the P2Y?2 purinergic receptor, a G-
protein coupled receptor involved in a variety of physiological processes.

Property Value

CAS Number 1657025-60-9
Molecular Weight 622.14 g/mol
Molecular Formula C10H11F2N2Na4013PsS

4-Thiouridine-5'-O-(B,y-

difluoromethylene)triphosphate tetrasodium salt

Chemical Name

Biological Activity Potent and selective P2Y2 receptor agonist
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P2Y2 Receptor Signaling Pathways

Activation of the P2Y2 receptor by PSB-1114 initiates a cascade of intracellular signaling
events. The primary pathway involves the coupling to Gg/11 proteins, leading to the activation
of Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol
(DAG). IPs triggers the release of intracellular calcium (Ca2*) from the endoplasmic reticulum,
while DAG activates Protein Kinase C (PKC). These events culminate in various cellular
responses, including ion transport, cell proliferation, and migration.
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 To cite this document: BenchChem. [PSB-1114 tetrasodium CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568943#psb-1114-tetrasodium-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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